Cas no 4635-08-9 (5-Bromo-3,4-pyridinediamine)

5-Bromo-3,4-pyridinediamine is a brominated pyridine derivative featuring amino functional groups at the 3- and 4-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and heterocyclic compounds. Its reactive amine groups enable further functionalization, while the bromine substituent facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound’s well-defined structure and high purity make it suitable for research and industrial applications requiring precise molecular modifications. It is commonly employed in the development of biologically active molecules, including kinase inhibitors and other therapeutic agents. Proper handling and storage under inert conditions are recommended to ensure stability.
5-Bromo-3,4-pyridinediamine structure
5-Bromo-3,4-pyridinediamine structure
Product Name:5-Bromo-3,4-pyridinediamine
CAS No:4635-08-9
MF:C5H6BrN3
MW:188.025239467621
MDL:MFCD01692479
CID:45216
PubChem ID:78369
Update Time:2025-05-27

5-Bromo-3,4-pyridinediamine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromopyridine-3,4-diamine
    • 5-Bromo-2,3-Diaminopyridine
    • 5-Bromo-3,4-diaminopyridine
    • 5-Bromo-3,4-pyridinediamine
    • 5-BROMO-PYRIDINE-3,4-DIAMINE
    • 3,4-Diamino-5-bromopyridine
    • BCP03799
    • 3,4-Pyridinediamine, 5-bromo-
    • CS-0005530
    • MFCD01692479
    • 3-Bromo-4,5-diaminopyridine
    • CMFSWSZEHYPECE-UHFFFAOYSA-N
    • EN300-121459
    • SCHEMBL857201
    • AS-19426
    • BRN 0121089
    • A7222
    • AC-22850
    • FT-0687555
    • Pyridine, 3-bromo-4,5-diamino-
    • BCP9000117
    • 4635-08-9
    • SY022533
    • 3,4-Diamino-5-bromopyridine, 95%
    • AM20070144
    • DTXSID20196818
    • AKOS006277920
    • DB-029104
    • MDL： MFCD01692479
    • Inchi： 1S/C5H6BrN3/c6-3-1-9-2-4(7)5(3)8/h1-2H,7H2,(H2,8,9)
    • InChI Key： CMFSWSZEHYPECE-UHFFFAOYSA-N
    • SMILES： BrC1=CN=CC(=C1N)N

Computed Properties

  • Exact Mass: 186.97500
  • Monoisotopic Mass: 186.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9A^2
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.818
  • Melting Point: 138-143 °C
  • Boiling Point: 370.1°C at 760 mmHg
  • Flash Point: 177.6°C
  • Refractive Index: 1.712
  • PSA: 64.93000
  • LogP: 2.17090
  • Sensitiveness: Moisture & Light Sensitive

5-Bromo-3,4-pyridinediamine Security Information

5-Bromo-3,4-pyridinediamine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-3,4-pyridinediamine Pricemore >>

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